Cas no 653570-19-5 (2,4-Quinolinedicarboxylic acid, 8-(methylthio)-, dimethyl ester)

• Product name: 2,4-Quinolinedicarboxylic acid, 8-(methylthio)-, dimethyl ester
• CAS No: 653570-19-5
• MF: C₁₄H₁₃NO₄S
• MW: 291.32232
• CID: 400545
• PubChem ID: 11483173

2,4-Quinolinedicarboxylic acid, 8-(methylthio)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,4-Quinolinedicarboxylic acid, 8-(methylthio)-, dimethyl ester
• dimethyl 8-methylsulfanylquinoline-2,4-dicarboxylate
• DTXSID80467374
• 653570-19-5

• Inchi： InChI=1S/C14H13NO4S/c1-18-13(16)9-7-10(14(17)19-2)15-12-8(9)5-4-6-11(12)20-3/h4-7H,1-3H3
• InChI Key： AWCRLAAHDRIYPQ-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CC(=NC2=C1C=CC=C2SC)C(=O)OC

Computed Properties

• Exact Mass: 291.05659
• Monoisotopic Mass: 291.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 90.8Ų

Experimental Properties

• PSA: 65.49